2-Bromo-1-methyl-4-((methylsulfonyl)methyl)benzene

• Molecular Formula: C9H11BrO2S
• Molecular Weight: 263.15 g/mol
• IUPAC Name: 2-bromo-1-methyl-4-(methylsulfonylmethyl)benzene
• InChI: InChI=1S/C9H11BrO2S/c1-7-3-4-8(5-9(7)10)6-13(2,11)12/h3-5H,6H2,1-2H3
• InChI Key: GAQXXCPSEMKHSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CS(=O)(=O)C)Br

Description

2-Bromo-1-methyl-4-(methylsulfonyl)benzene: is a chemical compound with the following properties:

IUPAC Name: 2-bromo-1-methyl-4-(methylsulfonyl)benzene

Molecular Formula: CHBrOS

Molecular Weight: 249.13 g/mol

CAS Number: 702672-96-6

Description: It is a solid compound that is sealed in dry conditions and stored at room temperature.

Preparation Methods

The synthetic routes to prepare 2-bromo-1-methyl-4-(methylsulfonyl)benzene are not widely documented. industrial production methods may involve bromination of the corresponding methylsulfonyl benzene precursor. Specific reaction conditions and industrial-scale processes would require further investigation.

Chemical Reactions Analysis

2-Bromo-1-methyl-4-(methylsulfonyl)benzene can participate in various chemical reactions:

Bromination: The bromine atom at the 2-position makes it susceptible to nucleophilic substitution reactions.

Reduction: It can undergo reduction reactions, potentially yielding the corresponding methylsulfinyl benzene.

Substitution: The methylsulfonyl group can be substituted by various nucleophiles.

Common Reagents: Bromine, reducing agents, and nucleophiles.

Major Products: The specific products depend on the reaction conditions and reagents used.

Scientific Research Applications

This compound finds applications in:

Chemistry: As a building block for more complex molecules.

Biology: It may serve as a probe or ligand in biological studies.

Medicine: Investigating its potential pharmacological properties.

Industry: Used in the synthesis of pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

The exact mechanism by which 2-bromo-1-methyl-4-(methylsulfonyl)benzene exerts its effects remains an area of research. It likely interacts with specific molecular targets or pathways, but further studies are needed.

Comparison with Similar Compounds

While direct analogs are scarce, comparing its reactivity and properties with other brominated aromatic compounds can highlight its uniqueness.

Remember that this compound’s applications and mechanisms are still being explored, and additional research is essential for a comprehensive understanding.